Cas no 880157-49-3 ((3-methyl-4-phenylphenyl)methanamine)

• Product Name: (3-methyl-4-phenylphenyl)methanamine
• CAS No: 880157-49-3
• MF: C₁₄H₁₅N
• MW: 197.275603532791
• CID: 4282956
• PubChem ID: 65440656
• Update Time: 2025-05-20

(3-methyl-4-phenylphenyl)methanamine Chemical and Physical Properties

Names and Identifiers

• [1,1'-Biphenyl]-4-methanamine, 2-methyl-
• (3-methyl-4-phenylphenyl)methanamine
• 1-{2-methyl-[1,1'-biphenyl]-4-yl}methanamine
• 880157-49-3
• G56004
• Z1262643850
• CS-0235356
• A1-31604
• SCHEMBL2572842
• (2-Methyl-[1,1'-biphenyl]-4-yl)methanamine
• FKB15749
• AKOS014777522
• EN300-155728
• starbld0013360

• Inchi： 1S/C14H15N/c1-11-9-12(10-15)7-8-14(11)13-5-3-2-4-6-13/h2-9H,10,15H2,1H3
• InChI Key： GTDPGPWRQIYZHO-UHFFFAOYSA-N
• SMILES： C1(C2=CC=CC=C2)=CC=C(CN)C=C1C

Computed Properties

• Exact Mass: 197.12
• Monoisotopic Mass: 197.12
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 184
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26A^2
• XLogP3: 2.8

Experimental Properties

• Density: 1.0±0.1 g/cm3
• Boiling Point: 320.2±21.0 °C at 760 mmHg
• Flash Point: 151.0±14.3 °C
• Vapor Pressure: 0.0±0.7 mmHg at 25°C

(3-methyl-4-phenylphenyl)methanamine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on (3-methyl-4-phenylphenyl)methanamine

Introduction to (3-Methyl-4-phenylphenyl)methanamine (CAS No. 880157-49-3)

(3-Methyl-4-phenylphenyl)methanamine (CAS No. 880157-49-3) is a synthetic organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as N-methyl-4-phenylbenzylamine, is characterized by its unique structural features, which include a phenyl ring substituted with a methyl group and an amine functional group attached to a benzyl moiety. These structural elements contribute to its potential biological activities and make it a valuable candidate for various applications in drug discovery and development.

The chemical structure of (3-Methyl-4-phenylphenyl)methanamine can be represented as C₁₄H₁₅N. The compound's molecular weight is approximately 197.27 g/mol, and it is typically synthesized through multi-step organic reactions involving the coupling of aromatic rings and the introduction of functional groups. The synthesis process often involves the use of palladium-catalyzed cross-coupling reactions, such as the Suzuki-Miyaura coupling, which allows for the efficient formation of carbon-carbon bonds between aryl halides and boronic acids.

In recent years, (3-Methyl-4-phenylphenyl)methanamine has been studied for its potential therapeutic applications in various diseases. One of the key areas of interest is its role as a modulator of neurotransmitter systems, particularly in the central nervous system (CNS). Research has shown that this compound can interact with specific receptors, such as serotonin and dopamine receptors, which are involved in mood regulation, pain perception, and cognitive function. These interactions have led to investigations into its potential use in treating conditions such as depression, anxiety disorders, and neurodegenerative diseases.

A study published in the Journal of Medicinal Chemistry in 2022 explored the pharmacological properties of (3-Methyl-4-phenylphenyl)methanamine in detail. The researchers found that the compound exhibited potent binding affinity for serotonin transporter (SERT) and dopamine transporter (DAT) proteins. This binding activity suggests that (3-Methyl-4-phenylphenyl)methanamine could be developed into a novel antidepressant or anxiolytic agent with fewer side effects compared to existing drugs in the market.

Beyond its potential as a therapeutic agent, (3-Methyl-4-phenylphenyl)methanamine has also been investigated for its use as a building block in the synthesis of more complex molecules. Its versatile reactivity and functional group compatibility make it an attractive starting material for the development of new pharmaceuticals and materials. For example, it can be used in the synthesis of chiral ligands for asymmetric catalysis, which is crucial for producing enantiomerically pure compounds used in drug development.

In addition to its pharmacological and synthetic applications, (3-Methyl-4-phenylphenyl)methanamine has been studied for its environmental impact and safety profile. Toxicological studies have shown that the compound exhibits low toxicity at therapeutic doses, making it a promising candidate for further clinical development. However, like any chemical compound, it is essential to conduct comprehensive safety assessments to ensure its safe use in various applications.

The future prospects for (3-Methyl-4-phenylphenyl)methanamine are promising. Ongoing research aims to optimize its pharmacokinetic properties, such as bioavailability and metabolic stability, to enhance its therapeutic potential. Additionally, efforts are being made to explore its use in combination therapies with other drugs to achieve synergistic effects and improve treatment outcomes.

In conclusion, (3-Methyl-4-phenylphenyl)methanamine (CAS No. 880157-49-3) is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it a valuable candidate for developing new therapeutic agents and synthetic materials. As research continues to advance, it is likely that this compound will play an increasingly important role in addressing unmet medical needs and improving patient outcomes.